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Introduction

Holmium (Ho), a rare-earth element with atomic number 67, exhibits a complex and
fascinating array of magnetic behaviors that have been a subject of intense scientific scrutiny.
Its rich magnetic phase diagram, characterized by multiple temperature-dependent magnetic
structures, is a direct consequence of the interplay between the localized 4f electrons, the
crystal electric field, and the indirect exchange interaction mediated by conduction electrons
(RKKY interaction).[1] Understanding the intricate magnetic ordering in holmium is not only of
fundamental importance in condensed matter physics but also holds relevance for the
development of advanced magnetic materials and technologies. This technical guide provides
a comprehensive overview of the magnetic structure and ordering of holmium, with a focus on
guantitative data, experimental methodologies, and visual representations of the underlying
physical phenomena.

Magnetic Phases and Transition Temperatures

Holmium undergoes a series of transitions to different magnetic phases as the temperature is
lowered. At room temperature, it is paramagnetic, with the magnetic moments of the individual
atoms randomly oriented.[2][3] As the temperature decreases, it enters magnetically ordered
states.
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Paramagnetic to Helimagnetic Transition (Néel
Temperature, TN)

Below the Néel temperature (TN) of approximately 133 K, holmium transitions into an
incommensurate helimagnetic (or spiral) antiferromagnetic structure.[4] In this phase, the
magnetic moments are aligned ferromagnetically within the basal planes of the hexagonal
close-packed (hcp) crystal structure, but the direction of magnetization rotates from one basal

plane to the next along the c-axis.

Helimagnetic to Conical Ferromagnetic Transition (Curie
Temperature, TC)

At a lower temperature, the Curie temperature (TC) of around 20 K, a further transition occurs
to a conical ferromagnetic (ferrimagnetic) state.[4] In this phase, a net ferromagnetic moment
develops along the c-axis, while the helical ordering of the magnetic moments in the basal
plane is retained. This results in a cone-like arrangement of the magnetic moments.

Quantitative Data on Magnetic Properties

The magnetic properties of holmium have been extensively characterized using various
experimental techniques, primarily neutron diffraction. The key quantitative parameters are
summarized in the tables below.

Parameter Value Reference
Néel Temperature (TN) ~133 K [4]
Curie Temperature (TC) ~20K [4]

Table 1: Magnetic Transition Temperatures of Holmium. This table summarizes the critical
temperatures at which holmium undergoes magnetic phase transitions.
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Magnetic Wave Vector (1) Turn Angle per layer
Temperature .
along c-axis (r.l.u.) (degrees)
TN (~133 K) ~0.278 50
50 K ~0.25 45
TC (~20 K) 1/6 = 0.167 30

Table 2: Temperature Dependence of the Magnetic Wave Vector and Turn Angle in Holmium.
This table details the variation of the magnetic wave vector (1), expressed in reciprocal lattice
units (r.l.u.), and the corresponding turn angle of the magnetic moments between adjacent
basal planes as a function of temperature. The wave vector is related to the period of the
magnetic modulation along the c-axis.

Magnetic Magnetic
Component Temperature Reference
Phase Moment (uB)
Conical
) Basal plane 9.7 6 K [5]
Ferromagnetic
Conical )
] c-axis 1.6 6 K [5]
Ferromagnetic
Saturated
_ - 10.6 - [2]
Paramagnetic
Helimagnetic (at
; 6.94 5K [4]

8 GPa)

Table 3: Magnetic Moment of Holmium. This table presents the values of the magnetic
moment per holmium atom in its different magnetic states. The magnetic moment is given in
units of Bohr magnetons (uB).

Experimental Determination of Magnetic Structure:
Neutron Diffraction
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Neutron diffraction is the primary experimental technique for determining the magnetic structure
of materials like holmium. This is due to the neutron's magnetic dipole moment, which
interacts with the magnetic moments of the atoms in the crystal, leading to magnetic scattering
in addition to the nuclear scattering.

Experimental Protocol: Single-Crystal Neutron
Diffraction

A detailed experimental workflow for determining the magnetic structure of a holmium single
crystal is outlined below.

1. Sample Preparation:

» A high-purity single crystal of holmium is required. The crystal is typically grown using
methods like the Czochralski technique.[6]

e The crystal is oriented with a specific crystallographic axis (e.g., the c-axis) aligned with the
axis of the goniometer.

2. Neutron Diffractometer Setup:
e The experiment is performed on a single-crystal neutron diffractometer.
o A monochromatic neutron beam of a specific wavelength is selected.

e The sample is mounted in a cryostat to allow for temperature control, enabling
measurements at various temperatures, particularly below the Néel and Curie temperatures.

3. Data Collection:

 Diffraction patterns are collected at various temperatures, starting from the paramagnetic
phase down to the low-temperature conical ferromagnetic phase.

e The intensity of the diffracted neutrons is measured as a function of the scattering angle (26).

¢ In the magnetically ordered phases, additional satellite peaks appear in the diffraction pattern
at positions determined by the magnetic wave vector. The intensity of these magnetic
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satellite peaks is proportional to the square of the ordered magnetic moment.
4. Data Analysis and Structure Refinement:

e The positions and intensities of both the nuclear and magnetic Bragg peaks are determined
from the diffraction patterns.

e The crystal structure is refined using the nuclear Bragg peaks.

o The magnetic structure is determined by analyzing the positions and intensities of the
magnetic satellite peaks.

e The magnetic structure is refined using model-based approaches, such as the Rietveld
refinement method, to obtain the best fit to the experimental data.[7] This refinement yields
precise values for the magnetic wave vector, the direction and magnitude of the magnetic
moments, and the turn angle of the helix. The magnetic superspace group formalism is often
employed for a complete description of incommensurate magnetic structures.[1][4]

Visualizing Magnetic Ordering and Experimental

Workflow
Magnetic Structures of Holmium

The complex magnetic ordering in holmium can be visualized through schematic diagrams.
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Caption: Magnetic phase transitions in Holmium as a function of temperature.
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Caption: Schematic of the helimagnetic ordering in Holmium.
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Conical Ferromagnetic Structure (T < 20 K)
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Caption: Illustration of the conical ferromagnetic structure in Holmium.

Experimental and Analytical Workflow

The process of determining the magnetic structure of holmium using neutron diffraction can be
summarized in the following workflow diagram.
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Caption: Workflow for magnetic structure determination using neutron diffraction.
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Conclusion

The magnetic properties of holmium are a rich and complex manifestation of fundamental
magnetic interactions in solids. Its sequence of magnetic phases, from paramagnetic to
helimagnetic and finally to a conical ferromagnetic state, provides a model system for studying
the intricate balance of forces that govern magnetic ordering in rare-earth metals. The
gquantitative data and experimental methodologies presented in this guide offer a solid
foundation for researchers and scientists engaged in the study of magnetism and the
development of novel magnetic materials. The detailed understanding of holmium's magnetic
structure, achieved primarily through neutron diffraction, continues to be a cornerstone of
modern condensed matter physics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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